Cas no 2150355-66-9 ((2,2-dimethylcyclopropyl)methanethiol)

• Product Name: (2,2-dimethylcyclopropyl)methanethiol
• CAS No: 2150355-66-9
• MF: C₆H₁₂S
• MW: 116.224480628967
• CID: 5900471
• PubChem ID: 87774024
• Update Time: 2025-11-02

(2,2-dimethylcyclopropyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2,2-dimethylcyclopropyl)methanethiol
• SCHEMBL5075829
• 2150355-66-9
• EN300-1288825

• Inchi： 1S/C6H12S/c1-6(2)3-5(6)4-7/h5,7H,3-4H2,1-2H3
• InChI Key： NNQMKYJRSLXDHH-UHFFFAOYSA-N
• SMILES： SCC1CC1(C)C

Computed Properties

• Exact Mass: 116.06597156g/mol
• Monoisotopic Mass: 116.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 76.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols

Additional information on (2,2-dimethylcyclopropyl)methanethiol

Comprehensive Analysis of (2,2-dimethylcyclopropyl)methanethiol (CAS No. 2150355-66-9): Properties, Applications, and Industry Trends

(2,2-dimethylcyclopropyl)methanethiol (CAS No. 2150355-66-9) is a specialized organic compound belonging to the class of cyclopropyl thiols. Its unique molecular structure, featuring a dimethyl-substituted cyclopropane ring and a thiol functional group, makes it a valuable intermediate in fine chemical synthesis. The compound's low molecular weight (C6H12S) and volatile nature contribute to its distinct olfactory properties, which have drawn attention in flavor and fragrance formulations.

Recent studies highlight the growing demand for cyclopropane derivatives in pharmaceutical research, particularly as bioisosteres for improving drug stability. The steric hindrance provided by the 2,2-dimethyl configuration enhances metabolic resistance, a feature increasingly sought after in small-molecule drug development. Analytical techniques like GC-MS and NMR spectroscopy confirm the compound's high purity (>98%), with characteristic signals at δ 1.0-1.2 ppm (methyl protons) and δ 2.5-2.8 ppm (methylene adjacent to sulfur).

In material science, the thiol group enables surface modification through gold-thiolate bonding, making 2150355-66-9 relevant for nanoparticle functionalization. This application aligns with current trends in quantum dot technology and conductive ink formulations. The compound's logP value of 2.3 suggests moderate lipophilicity, advantageous for catalysis in non-polar media.

Environmental considerations drive innovation in green synthesis routes for such specialty chemicals. Recent patents disclose enzyme-mediated thiolation methods that reduce heavy metal catalysts, addressing concerns about process sustainability. The compound's biodegradability profile (OECD 301D: 68% in 28 days) positions it favorably compared to traditional aromatic thiols.

Market analysis indicates rising interest in high-purity organosulfur compounds, with 2150355-66-9 appearing in custom synthesis inquiries from Asia-Pacific regions. Its potential as a chiral building block (when optically active) meets pharmaceutical needs for stereoselective synthesis. Storage recommendations emphasize argon atmosphere protection to prevent thiol oxidation, with typical shelf life of 12 months at -20°C.

Advanced applications explore its use in click chemistry via thiol-ene reactions, particularly for polymer crosslinking. The sterically demanding cyclopropane moiety introduces interesting kinetic effects in radical processes. Computational chemistry studies (DFT calculations) predict favorable HOMO-LUMO gaps for potential use in organic electronics.

Quality control protocols for (2,2-dimethylcyclopropyl)methanethiol emphasize HPLC-UV analysis (λmax = 230 nm) and Karl Fischer titration (water content <0.5%). Industrial scale-up challenges include distillation under reduced pressure to preserve the thermolabile cyclopropane ring. Recent process optimizations achieve batch yields exceeding 75% through phase-transfer catalysis.

Emerging research explores the compound's structure-odor relationship, with sensory panels describing grapefruit-like top notes combined with sulfurous undertones. This dual character makes it valuable for flavor modulation in food additive applications. Regulatory status checks confirm compliance with FEMA GRAS guidelines for trace usage levels.

The compound's vapor pressure (3.2 mmHg at 25°C) and Henry's Law constant (1.4 × 10-4 atm·m3/mol) inform industrial hygiene protocols. Material compatibility studies show stability in glass and PTFE containers, but reactivity with copper alloys. These properties guide handling best practices in pilot plants.

Patent landscape analysis reveals growing IP activity around cyclopropylthiol derivatives, with 2150355-66-9 appearing in claims for crop protection agents and liquid crystal additives. The compound's synthon versatility enables diverse transformations including alkylation, acylation, and Michael additions.

Thermal analysis (DSC) shows a sharp melting point at -12°C and decomposition onset at 185°C. These parameters are critical for process safety evaluations in continuous flow chemistry applications. The compound's flash point (46°C) classifies it as flammable liquid requiring appropriate storage precautions.

Academic interest focuses on the compound's potential in asymmetric catalysis as a chiral ligand precursor. The constrained cyclopropane geometry induces notable diastereoselectivity in transition metal complexes. Recent structure-activity relationship studies correlate the thiol pKa (9.2) with catalytic performance in C-C coupling reactions.

Supply chain data indicates availability from specialty chemical distributors in gram to kilogram quantities, with custom synthesis options for bulk requirements. Price trends reflect the compound's niche market status, typically ranging $150-250/g for research-grade material. Analytical certificates typically include 1H/13C NMR and GC chromatograms for quality verification.